6-Benzhydryl-3-phenyl[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole

• Molecular Formula: C22H16N4S
• Molecular Weight: 368.5 g/mol
• IUPAC Name: 6-benzhydryl-3-phenyl-[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole
• InChI: InChI=1S/C22H16N4S/c1-4-10-16(11-5-1)19(17-12-6-2-7-13-17)21-25-26-20(23-24-22(26)27-21)18-14-8-3-9-15-18/h1-15,19H
• InChI Key: UBBJCARNCPNMQG-UHFFFAOYSA-N
• SMILES: C1=CC=C(C=C1)C2=NN=C3N2N=C(S3)C(C4=CC=CC=C4)C5=CC=CC=C5

Description

6-Benzhydryl-3-phenyl[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole is a chemical compound that has gained significant attention in scientific research due to its potential applications in various fields. This compound belongs to the class of heterocyclic compounds and possesses a unique structure that makes it an interesting subject of study.

Scientific Research Applications

6-Benzhydryl-3-phenyl[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole has shown promising results in various scientific research applications. It has been studied for its potential as an anticancer agent, antifungal agent, antibacterial agent, and antiviral agent. This compound has also been studied for its potential as a neuroprotective agent and as a treatment for Alzheimer's disease. Additionally, this compound has been studied for its potential use in organic electronics and as a fluorescent probe.

Mechanism of Action

The mechanism of action of 6-Benzhydryl-3-phenyl[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole varies depending on its application. In anticancer studies, this compound has been shown to induce apoptosis in cancer cells by inhibiting the activity of certain enzymes. In antifungal and antibacterial studies, this compound has been shown to disrupt the cell membrane of the microorganisms, leading to their death. In neuroprotective studies, this compound has been shown to protect neurons from oxidative stress and inflammation.
Biochemical and Physiological Effects:
6-Benzhydryl-3-phenyl[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole has been shown to have various biochemical and physiological effects. In anticancer studies, this compound has been shown to inhibit the growth of cancer cells and induce apoptosis. In antifungal and antibacterial studies, this compound has been shown to have a broad spectrum of activity against various microorganisms. In neuroprotective studies, this compound has been shown to protect neurons from oxidative stress and inflammation.

Advantages and Limitations for Lab Experiments

One of the main advantages of using 6-Benzhydryl-3-phenyl[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole in lab experiments is its unique structure, which makes it an interesting subject of study. Additionally, this compound has shown promising results in various scientific research applications. However, one of the limitations of using this compound in lab experiments is its complex synthesis method, which can be time-consuming and expensive.

Future Directions

There are several future directions for the study of 6-Benzhydryl-3-phenyl[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole. One of the future directions is to further investigate its potential as an anticancer agent and to develop more efficient synthesis methods for this compound. Another future direction is to study its potential as a treatment for neurodegenerative diseases such as Alzheimer's disease. Additionally, this compound has shown potential as a fluorescent probe and could be further studied for its potential use in imaging applications.

Synthesis Methods

The synthesis of 6-Benzhydryl-3-phenyl[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole is a complex process that involves several steps. One of the most common methods for synthesizing this compound is the reaction of 4-phenyl-3-thiosemicarbazide with benzhydryl bromide in the presence of a base. This reaction yields 6-Benzhydryl-3-phenyl[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole in good yields. Other methods for synthesizing this compound have also been reported in the literature.